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Volasertib Hematologic Toxicity Profile

The table below summarizes the frequency and severity of key hematologic toxicities observed across phase

I clinical trials of volasertib, both as a monotherapy and in combination with other agents [1] [2] [3].

Toxicity Type

Frequency &
Severity

Clinical Context

Dosing Schedule

Neutropenia

Thrombocytopenia

Febrile
Neutropenia

Common; Frequent
DLT; Grade 3/4
observed [2] [3].

Common; Most
frequent DLT; Grade
3/4 observed [2] [3]

[4].

Less common;
Reported as a DLT
[3].

Monotherapy and
combination therapy (e.g.,
with platinum drugs or
azacitidine) [2] [4].

Monotherapy and
combination therapy;
primary DLT in studies with
azacitidine [2] [4].

Observed in monotherapy
studies.

Day 1 every 3 weeks;
Days 1 & 15 every 4
weeks [1] [4].

Day 1 every 3 weeks;
Days 1 & 8 every 3
weeks; Days 1 & 15
every 4 weeks [1] [3] [4].

Day 1 and 8 every 3
weeks schedule [3].
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Management and Decision Pathway

The following diagram outlines the general workflow for monitoring and managing hematologic toxicity

during volasertib treatment. This is based on dose-limiting toxicity (DLT) criteria and dose modification

strategies from clinical trials [2] [3] [4].
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Volasertib Hematologic Toxicity Management
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Limiting Toxicity (DLT)

Implement Protocol Provide Supportive Care
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Upon Recovery

Click to download full resolution via product page

Experimental Monitoring Protocol
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Clinical trials employed specific protocols for monitoring and defining hematologic DLTs. The consistent

methodology across studies is detailed below [2] [3] [4].

¢ Primary Objective: Determine the Maximum Tolerated Dose (MTD).

e DLT Assessment Window: Toxicities are typically assessed during the first treatment cycle (e.g.,
first 21 or 28 days).

e Grading System: All adverse events are graded according to the Common Terminology Criteria
for Adverse Events (CTCAE), version 3.0 or 4.03.

¢ Hematologic DLT Definitions:

o Grade 4 Neutropenia (ANC < 500/mms3) lasting for 27 days.

o Febrile Neutropenia (defined as a single temperature of >38.3°C or a sustained temperature
of >38°C for more than one hour with an ANC < 1,000/mm3).

o Grade 4 Thrombocytopenia (platelet count < 25,000/mms).

o In schedules with weekly dosing (e.g., day 8), Grade =3 neutropenia or thrombocytopenia
present on the day of planned dosing also constituted a DLT [3].

e Dose Modification Rules: Most studies used a 3 + 3 dose-escalation design. If a DLT occurred,
treatment was temporarily stopped and could be resumed at a reduced dose level after the patient
recovered (usually within 35 days). The use of growth factors to treat hematotoxicity during the first
cycle was generally not encouraged except in life-threatening circumstances [3].

Frequently Asked Questions (FAQS)

¢ What is the recommended dose for phase II studies? Although the MTD was often determined to be
400 mg, 300 mg administered on day 1 of a 3-week cycle was selected as the recommended dose for

phase II studies due to better overall tolerability while maintaining efficacy [1].

e Does combining volasertib with other drugs worsen hematologic toxicity? Yes. The
pharmacodynamic interaction between velasertib and myelosuppressive agents like cisplatin,
carboplatin, or azacitidine can lead to enhanced, though generally manageable, hematologic toxicity.
Dose escalation studies of these combinations determined MTDs that allowed for administration at or

near full single-agent doses [2] [4].

e Are the hematologic toxicities reversible? Yes. Clinical trial data indicate that neutropenia and
thrombocytopenia induced by volasertib are reversible, with blood counts recovering after treatment

is delayed or the dose is reduced [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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